2-(Difluoromethyl)-1H-benzo[d]imidazol-4-amine

• IUPAC Name: 2-(difluoromethyl)-1H-benzimidazol-4-amine
• InChI: InChI=1S/C8H7F2N3/c9-7(10)8-12-5-3-1-2-4(11)6(5)13-8/h1-3,7H,11H2,(H,12,13)
• InChI Key: SSQQCXRTSAGQLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=N2)C(F)F)N
• Molecular Formula: C8H7F2N3
• Molecular Weight: 183.16 g/mol

Description

2-(Difluoromethyl)-1H-benzo[d]imidazol-4-amine is a chemical compound that contains an imidazole ring. Imidazole is an important heterocyclic structural motif in functional molecules and is utilized in a diverse range of applications. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring. There has been limited recent research on the synthesis of imidazoles via methods that only form one of the heterocycle’s core bonds.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring, that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. It is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Chemical Reactions Analysis

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colourless solid that is soluble in water, producing a mildly alkaline solution. In chemistry, it is an aromatic heterocycle, classified as a diazole, and has non-adjacent nitrogen atoms in meta-substitution. The effect of fluorine on the physical properties of imidazole is exemplified by the lower pKa of 2- and 4-fluoroimidazoles (pKa 2.4 − 2.5) compared to imidazole (pKa 6.9).

Mechanism of Action

The mechanism of action of imidazole-based compounds is diverse and depends on the specific compound and its biological target. Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes.

Safety and Hazards

Imidazole is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may form combustible dust concentrations in air, is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may damage the unborn child.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. The understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs. This suggests that there is potential for future research and development in this area.